Cas no 30414-59-6 (Methyl 4-benzyl-3-oxooctanoate)

Methyl 4-benzyl-3-oxooctanoate structure
30414-59-6 structure
Product Name:Methyl 4-benzyl-3-oxooctanoate
CAS No:30414-59-6
MF:C16H22O3
MW:262.344085216522
CID:2663982
Update Time:2023-08-06

Methyl 4-benzyl-3-oxooctanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-benzyl-3-oxooctanoate
    • Octanoic acid, 4-benzyl-3-oxo-, methyl ester
    • PPDYWCAONGTODK-UHFFFAOYSA-N
    • Methyl 4-benzyl-3-oxooctanoate #
    • Benzenepentanoic acid, .gamma.-butyl-.beta.-oxo-, methyl ester
    • 4-Benzyl-3-oxooctanoic acid methyl ester
    • Methyl 4-benzyl-3-oxooctanoate
    • Inchi: 1S/C16H22O3/c1-3-4-10-14(15(17)12-16(18)19-2)11-13-8-6-5-7-9-13/h5-9,14H,3-4,10-12H2,1-2H3
    • InChI Key: PPDYWCAONGTODK-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OC)C(CC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 262.157
  • Monoisotopic Mass: 262.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
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